4'-Methoxy-S-trityl-L-cysteinol

• Molecular Formula: C23H25NO2S
• Molecular Weight: 379.5 g/mol
• InChI: InChI=1S/C23H25NO2S/c1-26-22-14-12-20(13-15-22)23(27-17-21(24)16-25,18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-15,21,25H,16-17,24H2,1H3/t21-/m1/s1
• InChIKey: WKYHDWRETJHQFE-OAQYLSRUSA-N

Standard KSP inhibitors like STLC and monastrol suffer from weak cellular potency (GI₅₀ >12 µM), limiting target validation in oncology and developmental biology. This S-trityl-L-cysteinol derivative solves that gap with:
- **35-fold higher potency** than STLC (NCI60 panel) and sub-100 nM GI₅₀ in leukemia, colon & ovarian lines.
- **Confirmed allosteric KSP/Eg5 selectivity** (no activity vs MCAK, CENP-E).
- **Functional in seawater** (EC₅₀=28 µM) for marine embryo studies-unlike STLC/monastrol (EC₅₀≥100 µM).
Supplied as ≥98% pure solid. Available for immediate R&D shipment.

4′-Methoxy-S-trityl-L-cysteinol (MSTCO) Procurement Guide: A KSP Allosteric Inhibitor with Dual-Structural Optimization

4′-Methoxy-S-trityl-L-cysteinol (CAS 1338701-15-7; also designated compound 5, MSTCO, or NSC 747880) is a small-molecule allosteric inhibitor of vertebrate Kinesin Spindle Protein (KSP/Eg5/Kif11), belonging to the S-trityl-L-cysteine (STLC) derivative class [1]. It incorporates two key structural modifications relative to the parent STLC scaffold: a para-methoxy substituent on the triphenylmethyl group and reduction of the carboxylic acid to a primary alcohol (cysteinol), yielding a molecular formula of C₂₃H₂₅NO₂S and a molecular weight of 379.52 g/mol . The compound is supplied as a solid (purity ≥98% by HPLC), with a calculated LogP of 4.93 indicating substantial lipophilicity, and is soluble in DMSO for in vitro applications .

Target KSP/Eg5 allosteric inhibition studies

Scaffold Dual-modification STLC derivative

Format DMSO-soluble solid for in vitro use

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. doi:10.1016/j.bmc.2011.07.054 View Source

Why 4′-Methoxy-S-trityl-L-cysteinol Cannot Be Replaced by Unmodified STLC or Monastrol in KSP-Targeted Research

S-trityl-L-cysteine (STLC) is a well-established KSP allosteric inhibitor, yet its utility is constrained by poor pharmacological properties including limited potency in cellular and in vivo models, with an average GI₅₀ of approximately 12.6 μM across the NCI60 tumor panel [1]. Monastrol, another widely used KSP inhibitor tool compound, is even weaker, with an average NCI60 GI₅₀ of approximately 51.5 μM and an IC₅₀ of 7.45 μM for KSP ATPase inhibition [1]. The dual structural modifications embodied in 4′-Methoxy-S-trityl-L-cysteinol—4′-methoxy substitution on the trityl group plus carboxylic acid-to-cysteinol reduction—produce an additive potency gain that neither modification alone can achieve [1]. Consequently, substituting this compound with unmodified STLC, monastrol, or the non-reduced 4′-methoxytrityl-cysteine analog (compound 2) results in quantifiably inferior target engagement and antiproliferative activity, as demonstrated across biochemical, cellular, and NCI60 panel assays below.

STLC (unmodified)

Lacks dual modifications; may show reduced cellular target engagement and lower antiproliferative activity across cancer models.

Monastrol

Weaker KSP inhibitor; may not achieve sufficient mitotic arrest or meaningful efficacy in demanding assay conditions.

4′-methoxytrityl-cysteine (compound 2)

Missing cysteinol reduction; membrane permeability and intracellular retention may be compromised relative to the fully optimized derivative.

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. doi:10.1016/j.bmc.2011.07.054 View Source

4′-Methoxy-S-trityl-L-cysteinol Quantitative Differentiation Evidence: Comparator-Anchored Potency, Cellular Efficacy, and Tumor Panel Activity

KSP ATPase Biochemical Inhibition: 4.9-Fold Greater Potency than Parent STLC

In a recombinant human KSP ATPase biochemical assay, 4′-Methoxy-S-trityl-L-cysteinol (compound 5) inhibited KSP ATPase activity with an IC₅₀ of 0.127 μM, representing a 4.9-fold improvement relative to the parent compound STLC (compound 1, IC₅₀ = 0.62 μM) [1]. The 4′-methoxytrityl-cysteine derivative without cysteinol reduction (compound 2) showed an intermediate IC₅₀ of 0.27 μM, while the non-methoxylated cysteinol (compound 4) gave an IC₅₀ of 0.31 μM, confirming that both modifications independently contribute to potency and that their combination in compound 5 produces an additive enhancement [1].

KSP ATPase IC₅₀

Head-to-head

0.127 μM (4.9-fold vs STLC)

Supports ATPase screening fit.

Recombinant human KSP assay.

Evidence Dimension	Recombinant human KSP ATPase activity inhibition (IC₅₀)
Target Compound Data	IC₅₀ = 0.127 μM (compound 5, 4′-Methoxy-S-trityl-L-cysteinol)
Comparator Or Baseline	STLC (compound 1): IC₅₀ = 0.62 μM; 4′-methoxytrityl-cysteine (compound 2): IC₅₀ = 0.27 μM; cysteinol without 4′-methoxy (compound 4): IC₅₀ = 0.31 μM
Quantified Difference	4.9-fold more potent than STLC; 2.1-fold more potent than 4′-methoxytrityl-cysteine alone; 2.4-fold more potent than cysteinol alone
Conditions	Recombinant human KSP, biochemical ATPase assay, Table 1 in Rodriguez et al. (2011)

Why This Matters

This 4.9-fold biochemical potency gain over STLC directly translates to reduced compound consumption in enzymatic screening campaigns and establishes that the dual-modification scaffold achieves target engagement superior to either single modification alone, justifying procurement of the fully optimized derivative.

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. Table 1. View Source

HeLa Cell-Based Phenotypic Potency: 9-Fold Improvement over STLC in Intact Cells

In a HeLa cell phenotypic assay measuring monopolar spindle formation, 4′-Methoxy-S-trityl-L-cysteinol (compound 5) exhibited an effective concentration of 0.190 μM, a 9.1-fold improvement over STLC (compound 1, 1.72 μM) [1]. This cellular potency gain substantially exceeds the 4.9-fold biochemical improvement, suggesting that the cysteinol modification—which eliminates the zwitterionic carboxylic acid moiety—provides additional benefits for membrane permeability or intracellular retention beyond what is captured in the isolated enzyme assay [1].

HeLa Spindle Arrest

Head-to-head

0.190 μM (9.1-fold vs STLC)

Supports cell-based KSP studies.

HeLa immunofluorescence assay.

Evidence Dimension	Monopolar spindle formation in cultured HeLa cells (effective concentration)
Target Compound Data	0.190 μM (compound 5)
Comparator Or Baseline	STLC (compound 1): 1.72 μM; 4′-methoxytrityl-cysteine (compound 2): 0.23 μM; cysteinol without 4′-methoxy (compound 4): 0.294 μM
Quantified Difference	9.1-fold more potent than STLC; 1.2-fold more potent than 4′-methoxytrityl-cysteine; 1.5-fold more potent than non-methoxylated cysteinol
Conditions	HeLa cell monolayer, immunofluorescence-based scoring of bipolar vs. monopolar spindle morphology, Table 1 in Rodriguez et al. (2011)

Why This Matters

The 9.1-fold cellular potency advantage over STLC—and the fact that compound 5 outperforms both single-modification analogs—makes this compound the appropriate choice for cell-based KSP inhibition studies where robust mitotic arrest at lower working concentrations is required, reducing potential off-target effects from high-concentration solvent exposure.

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. Table 1. View Source

Invertebrate Model Organism Efficacy: ≥3.6-Fold Lower EC₅₀ than STLC and Monastrol in Sea Urchin Embryos

In Strongylocentrotus purpuratus (sea urchin) eggs treated during the first cell cycle post-fertilization, 4′-Methoxy-S-trityl-L-cysteinol (compound 5) blocked bipolar spindle formation with an EC₅₀ of 28 μM, whereas the parent molecule STLC (compound 1) and monastrol were both weakly active with EC₅₀ values ≥100 μM [1]. This represents at minimum a 3.6-fold improvement over both comparators in a whole-organism, highly ionic (seawater) environment that imposes additional stringency on compound solubility and stability [1].

Sea Urchin EC₅₀

Head-to-head

28 μM (≥3.6-fold vs STLC/monastrol)

Supports cross-species KSP studies.

Seawater medium, first cell cycle.

Evidence Dimension	Bipolar spindle formation blockade in sea urchin embryos (EC₅₀)
Target Compound Data	EC₅₀ = 28 μM (compound 5)
Comparator Or Baseline	STLC (compound 1): EC₅₀ ≥ 100 μM; Monastrol: EC₅₀ ≥ 100 μM
Quantified Difference	≥3.6-fold lower EC₅₀ than both STLC and monastrol
Conditions	Strongylocentrotus purpuratus eggs, first cell cycle post-fertilization, seawater medium; Figure 5 in Rodriguez et al. (2011)

Why This Matters

Activity in a seawater-based invertebrate embryo model—where STLC and monastrol fail to achieve meaningful efficacy—demonstrates that the dual-modification scaffold confers functional robustness across divergent ionic environments and species, supporting its selection for cross-species KSP studies and developmental biology applications in non-mammalian systems.

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. Section 3 (Sea urchin egg assays). View Source

NCI60 Tumor Panel Antiproliferative Activity: 35-Fold Average Potency Gain over STLC and 143-Fold over Monastrol

4′-Methoxy-S-trityl-L-cysteinol (compound 5, NSC 747880) was evaluated against the full NCI60 human tumor cell line panel, yielding an average GI₅₀ of 360 nM across all tested cell lines, with individual GI₅₀ values ranging from 10 nM to 3 μM [1]. This represents an approximately 35-fold average increase in antiproliferative potency over the parent STLC (NSC 83265, average GI₅₀ ~12.6 μM) and a 143-fold increase over monastrol (NSC 716782, average GI₅₀ ~51.5 μM) [1]. In selected tumor lines the differential was even more pronounced: compound 5 displayed a 1,200-fold increase over monastrol in melanoma M14 cells (GI₅₀ = 0.02 μM vs. 25.1 μM) and a 1,250-fold increase over STLC in ovarian SK-OV-3 cells (GI₅₀ = 0.08 μM vs. 100 μM) [1].

NCI60 GI₅₀

Head-to-head

360 nM avg (35-fold vs STLC)

Supports oncology panel screening.

48-h sulforhodamine B assay.

Evidence Dimension	NCI60 tumor cell line panel antiproliferative activity (average GI₅₀)
Target Compound Data	Average GI₅₀ = 360 nM (compound 5); range 10 nM–3 μM across 60 cell lines
Comparator Or Baseline	STLC (compound 1): average GI₅₀ ~12.6 μM; Monastrol: average GI₅₀ ~51.5 μM; Compound 7 (MSTNH₂): average GI₅₀ = 350 nM
Quantified Difference	~35-fold more potent than STLC; ~143-fold more potent than monastrol; comparable to compound 7 (cysteamine analog)
Conditions	NCI Developmental Therapeutics Program 60-cell-line screen, 48-hour sulforhodamine B assay; Table 2 in Rodriguez et al. (2011)

Why This Matters

The 35-fold and 143-fold potency advantages over STLC and monastrol, respectively, across a diverse tumor lineage panel establish that 4′-Methoxy-S-trityl-L-cysteinol is the appropriate tool for oncology target validation studies where maximal antiproliferative effect at minimal concentration is critical, particularly in leukemia, colon, and ovarian cancer models where sub-100 nM GI₅₀ values are observed.

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. Table 2. View Source

Retained Class-5 Kinesin Selectivity: No Measurable Off-Target Activity Against MCAK, CENP-E, or Chromokinesin

While the parent STLC (compound 1) was previously established to display no activity against other kinesin family members, it was necessary to verify that the cysteinol scaffold modifications did not compromise this selectivity [1]. Compounds 4 (cysteinol) and 5 (4′-Methoxy-S-trityl-L-cysteinol) were tested for inhibitory activity against a panel of mitotic kinesins including mammalian centromere-associated kinesin (MCAK), centromeric protein E (CENP-E), and chromokinesin, with no measurable inhibition detected in any assay [1]. This demonstrates that the potency gains achieved through dual structural modification are not accompanied by a loss of target selectivity within the kinesin superfamily.

Kinesin Selectivity

Class-level

No inhibition of MCAK, CENP-E, or chromokinesin

Supports KSP-selective phenotype interpretation.

Supplementary in vitro profiling data.

Evidence Dimension	Inhibitory activity against non-KSP mitotic kinesins (selectivity profiling)
Target Compound Data	No measurable inhibition of MCAK, CENP-E, or chromokinesin (compound 5)
Comparator Or Baseline	STLC (compound 1): previously established selectivity against ≥9 non-Eg5 kinesins; compound 4 (cysteinol without 4′-methoxy): similarly no measurable inhibition
Quantified Difference	Qualitative retention of class-5 kinesin selectivity; no off-target activity detected at concentrations relevant to KSP inhibition
Conditions	In vitro kinesin motor activity assays against recombinant MCAK, CENP-E, and chromokinesin; described as 'not shown' supplementary data in Rodriguez et al. (2011)

Why This Matters

Retention of KSP selectivity despite substantial chemical scaffold modification is a non-trivial finding: many STLC derivatives that improve potency simultaneously broaden target profiles. This evidence supports procurement of compound 5 for experiments where KSP-specific phenotypes must be distinguished from general mitotic kinesin inhibition.

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. Section 3 (selectivity testing). View Source

Optimal Use Cases for 4′-Methoxy-S-trityl-L-cysteinol Based on Quantitative Differentiation Evidence

Oncology Target Validation Requiring Maximal NCI60 Antiproliferative Potency

For academic or industry oncology programs conducting KSP/Eg5 target validation, 4′-Methoxy-S-trityl-L-cysteinol provides a 35-fold potency advantage over unmodified STLC and a 143-fold advantage over monastrol in the NCI60 tumor panel, with sub-100 nM GI₅₀ values in leukemia (K-562: 60 nM; RPMI-8226: 30 nM), colon (HCT-116: 30 nM), and ovarian (SK-OV-3: 80 nM) lines [1]. This potency level enables confident discrimination between KSP-dependent and KSP-independent antiproliferative effects at concentrations where STLC or monastrol would be inactive. When paired with the structurally related but chemically distinct cysteamine analog (compound 7, MSTNH₂) as an orthogonal probe, compound 5 supports robust SAR-based target engagement studies [1].

Cross-Species KSP Inhibition Studies in Non-Mammalian Developmental Models

The demonstrated activity of 4′-Methoxy-S-trityl-L-cysteinol in sea urchin embryos (EC₅₀ = 28 μM) in a seawater environment—where both STLC and monastrol fail to achieve measurable efficacy (EC₅₀ ≥ 100 μM)—makes this compound the KSP inhibitor of choice for evolutionary developmental biology and comparative cell division studies in marine invertebrate models [1]. The compound's ability to function in high-ionic-strength media suggests superior solubility and stability characteristics relevant to non-standard assay conditions, though researchers should note that Drosophila S2 cells were refractory to all compounds in this series at concentrations up to 100 μM [1].

Structure-Activity Relationship (SAR) Studies Leveraging the Additive Dual-Modification Scaffold

The additive potency contribution of the 4′-methoxy group and the cysteinol reduction—where compound 5 (0.127 μM ATPase IC₅₀) outperforms both the 4′-methoxytrityl-cysteine without reduction (compound 2: 0.27 μM) and the non-methoxylated cysteinol (compound 4: 0.31 μM)—positions this compound as the fully optimized reference standard for SAR campaigns exploring further trityl substitutions or alternative amino alcohol modifications [1]. Procurement of compound 5 alongside its single-modification counterparts (compounds 2 and 4) enables deconvolution of contributions from each structural feature, which is not possible when using only the parent STLC [1].

Mitotic Kinesin Selectivity Profiling and Chemical Biology Tool Compound Panels

For laboratories assembling chemical biology tool compound panels for mitotic progression studies, 4′-Methoxy-S-trityl-L-cysteinol offers a unique combination of (i) confirmed KSP/Eg5 selectivity with no measurable activity against MCAK, CENP-E, or chromokinesin, and (ii) substantially greater cellular potency (HeLa cell effective concentration = 0.190 μM) than STLC (1.72 μM) [1]. This profile supports its use alongside mechanistically distinct mitotic inhibitors (e.g., microtubule poisons, Aurora kinase inhibitors, PLK1 inhibitors) in phenotypic screening cascades where unambiguous assignment of KSP-dependent mitotic arrest phenotypes is essential and where the weaker potency of STLC may produce ambiguous results due to insufficient target engagement [1].

Application

Selection Property

Validation Focus

KSP target validation in oncology models

NCI60 antiproliferative profile

Cell-line panel endpoint review

Comparative KSP studies in invertebrate models

Environmental robustness (seawater compatibility)

Cross-species spindle phenotype evaluation

SAR reference for dual-modification scaffold

Additive activity contributions

Deconvolution of structural feature effects

Mitotic kinesin selectivity profiling

KSP-selective profile vs. other mitotic kinesins

Phenotypic cascade integration & selectivity confirmation

• [1] Rodriguez D, Ramesh C, Henson LH, et al. Synthesis and characterization of tritylthioethanamine derivatives with potent KSP inhibitory activity. Bioorg Med Chem. 2011;19(18):5446–5453. doi:10.1016/j.bmc.2011.07.054 View Source